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Compound of Interest

Compound Name: AM-694

Cat. No.: B1665942 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical compounds like AM-694 is a critical component

of a safe and compliant research environment. This document provides a comprehensive, step-

by-step guide to the proper disposal procedures for AM-694, ensuring the safety of personnel

and adherence to regulatory standards.

AM-694 is classified as a toxic substance if swallowed.[1] Therefore, it is imperative that it is

treated as hazardous waste. Disposal must be carried out in accordance with all applicable

local, regional, national, and international regulations.[1]

Quantitative Data Summary
The following table summarizes key information regarding the handling and disposal of AM-
694.
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Parameter Value Source

Chemical Name --INVALID-LINK---methanone [1]

CAS Number 335161-03-0 [1]

Hazard Classification
Acute Toxicity - Oral, Category

3
[1]

Signal Word Danger [1]

Hazard Statement H301: Toxic if swallowed [1]

Disposal Recommendation

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

[1]

Experimental Protocol: Step-by-Step Disposal of
AM-694
The following protocol outlines the necessary steps for the safe disposal of AM-694 and

materials contaminated with it.

1. Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

2. Waste Segregation and Collection:

Solid Waste:

Collect unadulterated AM-694 powder in its original container or a clearly labeled,

compatible hazardous waste container.
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Contaminated materials such as gloves, weighing paper, and pipette tips should be

double-bagged in clear plastic bags and placed in a designated solid hazardous waste

container.[2]

Liquid Waste:

Solutions containing AM-694 should be collected in a dedicated, leak-proof, and clearly

labeled liquid hazardous waste container.

Ensure the container is compatible with the solvent used.

Do not mix with other waste streams unless compatibility has been verified.

3. Waste Container Management:

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name "AM-694," the concentration, and the date of accumulation.

Closure: Keep waste containers securely closed except when adding waste.[2][3]

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

general laboratory traffic.[3] Secondary containment is recommended to prevent spills.[2]

4. Disposal Procedure:

Do Not Dispose Down the Drain: Due to its toxicity, AM-694 should not be disposed of down

the sink.[4]

Do Not Dispose in Regular Trash: Solid waste contaminated with AM-694 must be treated as

hazardous waste and not disposed of in the regular trash.[4]

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EH&S) department or a licensed hazardous waste disposal contractor to arrange for

the pickup and proper disposal of the collected AM-694 waste.

AM-694 Disposal Workflow
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Caption: Workflow for the proper disposal of AM-694 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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